Cas no 2228234-98-6 (3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228234-98-6
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 6484736
• PubChem ID: 165761768
• Update Time: 2025-05-22

3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid
• EN300-2001706
• 2228234-98-6

• Inchi： 1S/C9H15NO4S/c10-7-3-9(4-7,8(11)12)6-1-2-15(13,14)5-6/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： CQJARTBKJYTOLC-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(C(=O)O)CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 106Ų

Additional information on 3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(1,1-Dioxo-1λ6-Thiolan-3-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclobutane-1-carboxylic acid, also known by its CAS registry number CAS No. 2228234-98-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-amino-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring fused with a thiolane moiety. The thiolane group, also known as a sulfolane or sulfolane derivative, introduces unique electronic and steric properties to the molecule. The presence of an amino group (-NH2) and a carboxylic acid (-COOH) further enhances its functional versatility. These features make it a valuable compound for exploring new chemical reactions and drug design strategies.

Recent studies have focused on the synthesis of this compound using innovative methodologies. Researchers have employed various strategies, including ring-opening reactions of cyclic sulfonium ylides and subsequent functionalization to introduce the amino and carboxylic acid groups. These methods have been optimized to improve yield and purity, making the compound more accessible for further research.

The biological activity of 3-amino-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclobutane-1-carboxylic acid has been a focal point in recent investigations. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and neuroprotective properties. Its ability to modulate key signaling pathways involved in neurodegenerative diseases has been highlighted in several research papers. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit specific enzymes associated with Alzheimer's disease progression.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced polymer systems and as a building block for nanomaterials. Researchers are exploring its potential as a precursor for self-healing materials due to its ability to undergo reversible chemical transformations under specific conditions.

The environmental impact of synthesizing and using this compound has also been considered in recent studies. Green chemistry approaches have been proposed to minimize waste and reduce the use of hazardous reagents during its production. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 3-amino-1-(1,1-dioxo-1λ6-thiolan-3-yl)cyclobutane-1-carboxylic acid is a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.